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Compound of Interest

Compound Name: Aim-100

Cat. No.: B1666732

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This document provides
essential, immediate safety and logistical information for the handling of Aim-100, a substance
identified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]
Adherence to these guidelines is critical for minimizing exposure risks and ensuring proper
disposal.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of
defense against chemical exposure. The following table summarizes the recommended PPE
for handling Aim-100, based on the Safety Data Sheet (SDS).[1]
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Body Part Recommended PPE Specifications
£ Safety goggles with side- Must be worn to protect
es
Y shields against splashes.
_ Chemically resistant gloves are
Hands Protective gloves

required.

A lab coat or other protective
Body Impervious clothing clothing that prevents skin

contact.

To be used to avoid inhalation
Respiratory Suitable respirator of dust or aerosols, especially

in poorly ventilated areas.

Experimental Protocols: Donning and Doffing PPE

Proper procedures for putting on (donning) and taking off (doffing) PPE are crucial to prevent
cross-contamination.

Donning Sequence:

Impervious Clothing: Put on your lab coat or other protective garments.

Respirator: If required, perform a seal check to ensure it fits properly.

Goggles: Put on safety goggles.

Gloves: Don gloves, ensuring they overlap the cuffs of your lab coat.
Doffing Sequence:

» Gloves: Remove gloves by peeling them off from the cuff downwards, turning them inside
out.

e Goggles: Remove goggles from the back of your head.

e Impervious Clothing: Remove your lab coat, folding the contaminated side inward.
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o Respirator: Remove the respirator from the back of your head.

e Wash Hands: Thoroughly wash your hands with soap and water after removing all PPE.

Handling, Storage, and Disposal

Handling:

Avoid contact with eyes, skin, and clothing.[1]

Do not eat, drink, or smoke in areas where Aim-100 is handled.[1]

Wash hands thoroughly after handling.[1]

Use only in well-ventilated areas or under a chemical fume hood.[1]
Storage:

o Keep the container tightly sealed.[1]

» Store in a cool, well-ventilated area.[1]

o For long-term storage, Aim-100 powder should be stored at -20°C. If in solvent, store at
-80°C.[1]

Disposal:
» Dispose of contents and container to an approved waste disposal plant.[1]

e Avoid release to the environment.[1]

Emergency Procedures

If Swallowed:
o Call a POISON CENTER or doctor immediately.[1]

¢ Rinse mouth with water.[1]
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e Do NOT induce vomiting.

Skin Contact:

e Remove contaminated clothing and shoes.

e Rinse skin thoroughly with large amounts of water.
e Call a physician.[1]

Eye Contact:

» Remove contact lenses if present.

o Immediately flush eyes with large amounts of water, separating eyelids to ensure adequate
flushing.[1]

o Call a physician promptly.[1]

Inhalation:

¢ Move the person to fresh air.

e If breathing is difficult, provide respiratory support.[1]
» Seek medical attention.

Visual Guidance: PPE Selection Workflow

To further clarify the decision-making process for PPE selection based on the task's risk level,
the following workflow diagram is provided.
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[ Start: Assess Task Involving Aim-100 ]

'

Risk Assessment:
Low vs. High Exposure Potential

Low Exposure Task High Exposure Task
(e.g., handling small quantities in a fume hood) (e.g., weighing powder outside of a containment hood)

Enhanced PPE:
- Safety Goggles
- Protective Gloves
- Impervious Clothing
- Suitable Respirator

Standard PPE:
- Safety Goggles
- Protective Gloves
- Impervious Clothing

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow for handling Aim-100.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Precautions for Aim-
100]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666732#personal-protective-equipment-for-
handling-aim-100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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